Cas no 406213-75-0 (Tos-PEG6-C2-Boc)

• Product Name: Tos-PEG6-C2-Boc
• CAS No: 406213-75-0
• MF: C₂₆H₄₄O₁₁S
• MW: 564.685968399048
• CID: 2950619
• PubChem ID: 77078535
• Update Time: 2025-05-21

Tos-PEG6-C2-Boc Chemical and Physical Properties

Names and Identifiers

• 对甲苯磺酸酯丙酸叔丁酯六乙二醇
• Tos-PEG7-t-butyl ester
• Tos-PEG6-C2-Boc
• tert-butyl 3-[2-[2-[2-[2-[2-[2-(4-methylphenyl)sulfonyloxyethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoate
• MS-30233
• tert-butyl 1-{[(4-methylphenyl)sulfonyl]oxy}-3,6,9,12,15,18-hexaoxahenicosan-21-oate
• tert-butyl 1-(tosyloxy)-3,6,9,12,15,18-hexaoxahenicosan-21-oate
• Tos-PEG6-CH2CH2COOtBu
• 3,6,9,12,15,18-Hexaoxaheneicosan-21-oic acid,1-[[(4-methylphenyl)sulfonyl]oxy]-, 1,1-dimethylethyl ester
• CS-0110123
• DA-58668
• tert-butyl 1-[(4-methylbenzenesulfonyl)oxy]-3,6,9,12,15,18-hexaoxahenicosan-21-oate
• SCHEMBL15675910
• BP-20508
• MFCD20926384
• Tos-PEG7-t-butylester
• 406213-75-0
• HMGVIAOGIVRIFP-UHFFFAOYSA-N
• AKOS040742764
• HY-133071
• C70765
• SY336298

• Inchi： 1S/C26H44O11S/c1-23-5-7-24(8-6-23)38(28,29)36-22-21-35-20-19-34-18-17-33-16-15-32-14-13-31-12-11-30-10-9-25(27)37-26(2,3)4/h5-8H,9-22H2,1-4H3
• InChI Key： HMGVIAOGIVRIFP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCCOCCOCCOCCOCCOCCOCCC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 564.26043339 g/mol
• Monoisotopic Mass: 564.26043339 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 38
• Rotatable Bond Count: 25
• Complexity: 680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 133
• Molecular Weight: 564.7

Additional information on Tos-PEG6-C2-Boc

Professional Introduction to Compound with CAS No 406213-75-0 and Product Name Tos-PEG6-C2-Boc

The compound with the CAS number 406213-75-0 and the product name Tos-PEG6-C2-Boc represents a significant advancement in the field of pharmaceutical chemistry and biotechnology. This compound, featuring a combination of protective groups and polyethylene glycol (PEG) chains, has garnered considerable attention due to its versatile applications in drug development and molecular biology research. The Tos-PEG6-C2-Boc moiety is particularly noteworthy for its role in enhancing the stability and bioavailability of bioactive molecules, making it an invaluable tool in modern synthetic chemistry.

In recent years, the integration of polyethylene glycol (PEG) into molecular constructs has revolutionized the pharmaceutical industry. PEGylation, the process of covalently attaching PEG chains to therapeutic molecules, is widely employed to improve pharmacokinetic properties such as circulation time, reduced immunogenicity, and enhanced solubility. The Tos-PEG6-C2-Boc compound exemplifies this trend by incorporating a six-unit PEG chain (PEG6) linked to a tert-butoxycarbonyl (Boc) protected amine group. This configuration not only enhances the solubility of the attached molecules but also provides a robust framework for further chemical modifications.

The tert-butoxycarbonyl (Boc) group in Tos-PEG6-C2-Boc serves as an effective protecting group for amines, preventing unwanted side reactions during synthetic processes. This is particularly crucial in multi-step organic synthesis where selective protection and deprotection are essential for achieving high yields and purity. The tosyl (Tos) group, while less commonly used compared to Boc, offers an alternative protective strategy that can be advantageous in specific synthetic pathways. The combination of these protective groups with PEGylation makes Tos-PEG6-C2-Boc a versatile intermediate for constructing complex biomolecules.

Recent studies have highlighted the importance of Tos-PEG6-C2-Boc in the development of novel therapeutics. For instance, researchers have utilized this compound to synthesize targeted drug delivery systems where PEGylation extends circulation time, thereby improving therapeutic efficacy. Additionally, the Boc protected amine functionality allows for further derivatization into peptidomimetics and other bioactive molecules. These applications underscore the compound's significance in advancing drug discovery and development.

The role of Tos-PEG6-C2-Boc in biotechnology extends beyond drug delivery systems. It has been employed in the synthesis of affinity reagents such as antibodies and enzymes where PEGylation enhances stability and binding affinity. Moreover, the compound's ability to modify peptide backbones has opened new avenues in peptide-based drug design. For example, researchers have leveraged Tos-PEG6-C2-Boc to develop protease inhibitors with improved pharmacokinetic profiles. These advancements highlight the compound's broad utility across multiple domains of biotechnology.

In conclusion, the compound with CAS number 406213-75-0 and product name Tos-PEG6-C2-Boc represents a cornerstone in modern pharmaceutical chemistry. Its unique combination of protective groups and PEG chains makes it an indispensable tool for researchers aiming to develop innovative therapeutics. As scientific understanding progresses, the applications of Tos-PEG6-C2-Boc are expected to expand further, driving new breakthroughs in medicine and biotechnology.